Cas no 2418671-66-4 (tert-butyl N-{4-(hydroxymethyl)-1,1-dioxo-1lambda6-thian-4-ylmethyl}carbamate)

• Product Name: tert-butyl N-{4-(hydroxymethyl)-1,1-dioxo-1lambda6-thian-4-ylmethyl}carbamate
• CAS No: 2418671-66-4
• MF: C₁₂H₂₃NO₅S
• MW: 293.379722833633
• MDL: MFCD32678754
• CID: 5677050
• PubChem ID: 154577017
• Update Time: 2025-09-28

tert-butyl N-{4-(hydroxymethyl)-1,1-dioxo-1lambda6-thian-4-ylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl N-[[4-(hydroxymethyl)-1,1-dioxothian-4-yl]methyl]carbamate
• tert-butyl N-{[4-(hydroxymethyl)-1,1-dioxo-1lambda6-thian-4-yl]methyl}carbamate
• EN300-26666838
• 2418671-66-4
• tert-butyl N-{4-(hydroxymethyl)-1,1-dioxo-1lambda6-thian-4-ylmethyl}carbamate

• MDL： MFCD32678754
• Inchi： 1S/C12H23NO5S/c1-11(2,3)18-10(15)13-8-12(9-14)4-6-19(16,17)7-5-12/h14H,4-9H2,1-3H3,(H,13,15)
• InChI Key： JSHNGLGZAUVHEP-UHFFFAOYSA-N
• SMILES： S1(CCC(CO)(CNC(=O)OC(C)(C)C)CC1)(=O)=O

Computed Properties

• Exact Mass: 293.12969401g/mol
• Monoisotopic Mass: 293.12969401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 101Ų

Additional information on tert-butyl N-{4-(hydroxymethyl)-1,1-dioxo-1lambda6-thian-4-ylmethyl}carbamate

Professional Introduction to Compound with CAS No. 2418671-66-4 and Product Name: *Tert-butyl N-{4-(hydroxymethyl)-1,1-dioxo-1lambda6-thian-4-ylmethyl}carbamate*

Compound with the CAS number 2418671-66-4 and the product name Tert-butyl N-{4-(hydroxymethyl)-1,1-dioxo-1lambda6-thian-4-ylmethyl}carbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The detailed exploration of its chemical properties, synthesis methodologies, and emerging applications in therapeutic interventions provides a comprehensive understanding of its significance.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a tert-butyl moiety, a carbamate group, and a thiazole derivative. The presence of these functional groups contributes to its diverse chemical reactivity and biological activity. Specifically, the 4-(hydroxymethyl)-1,1-dioxo-1lambda6-thian-4-ylmethyl moiety introduces a reactive aldehyde group, which can participate in various organic transformations such as condensation reactions and cross-coupling processes. This feature makes the compound a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic benefits. The thiazole ring, a prominent structural component of this compound, is well-known for its broad spectrum of biological activities. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of additional functional groups into the thiazole core enhances its pharmacological profile, making it an attractive scaffold for drug discovery.

The synthesis of Tert-butyl N-{4-(hydroxymethyl)-1,1-dioxo-1lambda6-thian-4-ylmethyl}carbamate involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. One of the key steps in its synthesis is the formation of the thiazole ring through cyclization reactions. This process often involves the use of specialized catalysts and reagents that facilitate the desired transformation while minimizing side reactions. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to introduce additional functional groups into the molecule.

The pharmacological evaluation of this compound has revealed promising results in preclinical studies. Its ability to interact with various biological targets suggests potential applications in treating a range of diseases. For instance, preliminary studies indicate that it may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. This finding aligns with current trends in drug development, where targeting inflammation is a key strategy for managing chronic diseases.

The compound's stability under different environmental conditions is another critical aspect that has been thoroughly investigated. Studies have shown that it maintains its structural integrity under standard storage conditions but may degrade when exposed to extreme temperatures or acidic environments. Understanding these stability profiles is essential for optimizing its formulation and ensuring long-term efficacy.

The role of computational chemistry in elucidating the structure-activity relationships (SAR) of this compound cannot be overstated. Molecular modeling techniques have been employed to predict how different structural modifications affect its biological activity. These predictions are validated through experimental studies, providing a synergistic approach to drug design. By leveraging computational tools alongside traditional synthetic methods, researchers can accelerate the discovery process and identify lead compounds more efficiently.

The environmental impact of synthesizing and using this compound is also an important consideration. Efforts have been made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. These sustainable practices are essential for ensuring that pharmaceutical development aligns with broader environmental goals while maintaining high standards of safety and efficacy.

In conclusion, Compound with CAS No. 2418671-66-4 and Product Name: *Tert-butyl N-{4-(hydroxymethyl)-1,1-dioxo-1lambda6-thian-4-ylmethyl}carbamate* represents a significant contribution to the field of medicinal chemistry. Its unique structural features, synthetic methodologies, and potential therapeutic applications underscore its importance as a research tool and future candidate for drug development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, it is likely to play an increasingly important role in advancing pharmaceutical science.